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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6
Cat. No.: B15557072
Get Quote

This technical guide provides a detailed overview of the chemical and physical properties,
safety information, and experimental protocols related to 4-Bromo-2-chlorophenol-13Cs. This
isotopically labeled compound is primarily utilized as an internal standard in analytical
methodologies, particularly for the quantification of its unlabeled analogue, 4-bromo-2-
chlorophenol, which is a known metabolite of the organophosphorus pesticide profenofos.[1]
Given the limited availability of specific data for the 13Ce-labeled variant, this guide presents the
well-documented properties of the unlabeled 4-bromo-2-chlorophenol as a close and reliable
surrogate.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 4-bromo-2-chlorophenol are
summarized below. The primary distinction for the 13Cs isotopologue is its higher molecular
weight due to the incorporation of six carbon-13 atoms.

Table 1: General Chemical Properties
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Property Value
IUPAC Name 4-bromo-2-chlorophenol
2-Chloro-4-bromophenol, Phenol, 4-bromo-2-
Synonyms
chloro-
CAS Number 3964-56-5

Molecular Formula

CeHaBrClO (Unlabeled)

13Cs Molecular Formula

13CeH4BrCIO

Molecular Weight

207.45 g/mol (Unlabeled)[2][3][4]

13Ce Molecular Weight

Approx. 213.45 g/mol

Appearance

White to off-white solid, often in crystalline or

fibrous form.[5]

Table 2: Physical Data

Property Value

Melting Point 47-49 °C[3][5]
Boiling Point 232-235 °C[3][5]
Density 1.617 g/cm3[3]

Flash Point >110 °C (>230 °F)[3]

Vapor Pressure

0.037 mmHg at 25°C[3]

Solubility

Practically insoluble in water.[3][6] Soluble in
organic solvents such as benzene, toluene,
chlorobenzene, diethoxymethane, alcohol, and
acetic acid.[3][7]

LogP (Octanol/Water Partition Coefficient) 2.808[4]
Safety and Handling
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4-Bromo-2-chlorophenol is considered a hazardous substance.[8] Standard laboratory safety
protocols should be strictly followed when handling this compound and its isotopically labeled
form.

Table 3: Hazard Information

Hazard Statement Description

H302 Harmful if swallowed.[6]

H315 Causes skin irritation.[2][6]

H319 Causes serious eye irritation.[2][6]
H335 May cause respiratory irritation.[2]

Handling and Storage Recommendations:

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.[6]

[°]

Ventilation: Use only in a well-ventilated area.[10]

Handling: Avoid contact with skin and eyes.[3] Do not breathe dust.[9] Wash hands
thoroughly after handling.[10]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[10]

Experimental Protocols

The following sections detail methodologies for the synthesis and analysis of 4-bromo-2-
chlorophenol. These protocols are directly applicable for the synthesis and analysis of its 13Ce-
labeled counterpart, with adjustments for the starting materials.

Synthesis of High-Purity 4-Bromo-2-chlorophenol

A common method for the preparation of high-purity 4-bromo-2-chlorophenol involves the
bromination of o-chlorophenol.[7]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://datasheets.scbt.com/sc-232437.pdf
https://www.cpachem.com/msds?num=SB50060&dnl=sd_-_4-Bromo-2-chlorophenol_%5BCAS_3964-56-5%5D_%28SB50060%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorophenol
https://www.cpachem.com/msds?num=SB50060&dnl=sd_-_4-Bromo-2-chlorophenol_%5BCAS_3964-56-5%5D_%28SB50060%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorophenol
https://www.cpachem.com/msds?num=SB50060&dnl=sd_-_4-Bromo-2-chlorophenol_%5BCAS_3964-56-5%5D_%28SB50060%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorophenol
https://www.cpachem.com/msds?num=SB50060&dnl=sd_-_4-Bromo-2-chlorophenol_%5BCAS_3964-56-5%5D_%28SB50060%29_%28EU%29.pdf
https://www.echemi.com/sds/4-bromo-2-chlorophenol-pid_Seven29553.html
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.chembk.com/en/chem/4-Bromo-2-chlorophenol
https://www.echemi.com/sds/4-bromo-2-chlorophenol-pid_Seven29553.html
https://pim-resources.coleparmer.com/sds/65827.pdf
https://pim-resources.coleparmer.com/sds/65827.pdf
https://www.guidechem.com/question/what-is-the-detection-method-f-id139421.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials:

0-Chlorophenol

Bromine (Br2)

Nano-positioning catalyst (e.g., a mixture of copper chloride, zinc chloride, and silver
chloride)[7][11]

Inert solvent (e.g., chlorobenzene)[12]

Procedure:

Dissolve o-chlorophenol in an inert solvent like chlorobenzene.
e Add the nano-positioning catalyst to the mixture and stir to ensure homogeneity.[7]
o Cool the reaction mixture to a temperature between 5°C and 15°C.[7][12]

» Slowly add bromine to the cooled mixture over several hours while maintaining the
temperature.[12]

 After the addition of bromine is complete, allow the reaction to proceed for 20-25 hours at a
temperature range of 10-60°C.[7]

e The temperature is then raised to 55-60°C for an additional 1-2 hours to ensure the reaction
goes to completion.[7]

 After cooling, the product can be isolated. Further purification can be achieved through
recrystallization or chromatography.[7]
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Synthesis Workflow for 4-Bromo-2-chlorophenol
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Caption: A generalized workflow for the synthesis of 4-bromo-2-chlorophenol.

Analytical Detection Methods

4-Bromo-2-chlorophenol is commonly analyzed using chromatographic techniques such as
Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[7]
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. Gas Chromatography (GC) with Flame lonization Detection (FID)

Principle: This method separates compounds based on their volatility and interaction with a
stationary phase. The FID provides sensitive detection of organic compounds.

Typical Application: Quantitative analysis of 4-bromo-2-chlorophenol, often using an internal
standard method for improved accuracy.[7]

. High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds based on their partitioning between a mobile phase
and a stationary phase. A UV detector is commonly used for detection.[7]

Column: A reverse-phase column, such as an ODS (octadecylsilyl) or Newcrom R1, is
typically employed.[7][13]

Mobile Phase: A mixture of acetonitrile and water, often with an acid modifier like phosphoric
acid or formic acid for mass spectrometry compatibility.[13]
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Analytical Workflow for 4-Bromo-2-chlorophenol
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Caption: A typical analytical workflow for the detection of 4-bromo-2-chlorophenol.
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Applications in Research and Development

The primary application of 4-Bromo-2-chlorophenol-13Cs is as an internal standard for the
accurate quantification of 4-bromo-2-chlorophenol in various matrices. This is particularly
relevant in:

» Environmental Monitoring: Detecting and quantifying pesticide residues in soil and water
samples.

» Toxicology and Metabolism Studies: Investigating the metabolic fate of the pesticide
profenofos, for which 4-bromo-2-chlorophenol is a specific biomarker of exposure.[1]

e Pharmaceutical and Chemical Synthesis: As an intermediate in the synthesis of other
organic compounds, including pesticides like profenofos.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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